Cas no 5905-05-5 (5,5'-dinitro-2,2'-bifuran)

• Product Name: 5,5'-dinitro-2,2'-bifuran
• CAS No: 5905-05-5
• MF: C₈H₄N₂O₆
• MW: 224.127161979675
• CID: 1611779
• PubChem ID: 22196
• Update Time: 2025-04-21

5,5'-dinitro-2,2'-bifuran Chemical and Physical Properties

Names and Identifiers

• 5,5'-dinitro-2,2'-bifuran
• 5,5-Dinitro-2,2'-difuran
• DTXSID50207800
• 5-19-01-00537 (Beilstein Handbook Reference)
• 2,2'-BIFURAN, 5,5'-DINITRO-
• 5905-05-5
• BRN 0242263

• Inchi： 1S/C8H4N2O6/c11-9(12)7-3-1-5(15-7)6-2-4-8(16-6)10(13)14/h1-4H
• InChI Key： USTMJYMBHBQKFJ-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C1=CC=C([N+](=O)[O-])O1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 224.00692
• Monoisotopic Mass: 224.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.556
• Boiling Point: 365.8°C at 760 mmHg
• Flash Point: 175°C
• Refractive Index: 1.589
• PSA: 112.56